Cas no 89567-08-8 (Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-)

Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- structure
89567-08-8 structure
Product Name:Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
CAS No:89567-08-8
MF:C13H10N2OS
MW:242.296301364899
CID:596270
PubChem ID:70427034
Update Time:2025-04-19

Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
    • 2-benzyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 2-Benzylthieno[2,3-d]pyrimidin-4(3H)-one
    • SCHEMBL10718384
    • DTXSID90741955
    • 89567-08-8
    • Inchi: 1S/C13H10N2OS/c16-12-10-6-7-17-13(10)15-11(14-12)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15,16)
    • InChI Key: IPBXJINVHOWWCR-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(NC(CC3C=CC=CC=3)=NC1=2)=O

Computed Properties

  • Exact Mass: 242.05138412g/mol
  • Monoisotopic Mass: 242.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.7Ų

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